![molecular formula C26H28N4S B2808833 1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethyl-1-(pyridin-4-ylmethyl)thiourea CAS No. 850933-36-7](/img/structure/B2808833.png)
1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethyl-1-(pyridin-4-ylmethyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a thiourea derivative, which is a class of organic compounds characterized by a functional group consisting of two amine groups joined by a carbonyl (C=O) functional group . Thioureas are known for their diverse applications in organic synthesis, including as catalysts, building blocks for heterocyclic compounds, and ligands for metal ions .
Scientific Research Applications
Heterocyclic Compound Synthesis
- The synthesis of pyridine-based heterocycles, including pyrido thieno[2,3-d]pyrimidines and related heterocycles, demonstrates the utility of thiourea derivatives in constructing complex molecular architectures. This process is crucial for developing new materials and pharmaceuticals with potential biological activities (El-Kashef et al., 2010).
Antimicrobial Activity
- Schiff bases of 3-aminomethyl pyridine, synthesized through condensation reactions, have been screened for anticonvulsant activities, showcasing the potential of pyridine derivatives in therapeutic applications (Pandey & Srivastava, 2011).
Catalysis
- Palladacycles with indole cores have been designed from ligands for use as catalysts in chemical reactions, illustrating the role of pyridine and thiourea derivatives in enhancing reaction efficiencies (Singh et al., 2017).
Antifungal and Herbicidal Activities
- Novel pyrimidine derivatives with antifungal activities against specific plant pathogens highlight the application of these compounds in agriculture to control fungal diseases (Wang et al., 2018).
Corrosion Inhibition
- The use of pyridin-2-yl-thiourea derivatives for corrosion resistance in mild steel within acidic mediums underscores the importance of these compounds in industrial applications, particularly in extending the lifespan of metal structures (Hosseini & Azimi, 2009).
Antitumor Activity
- The development of nortopsentin analogues, specifically 1H-pyrrolo[2,3-b]pyridine derivatives, for use in experimental models of diffuse malignant peritoneal mesothelioma, demonstrates the potential of these compounds in cancer therapy (Carbone et al., 2013).
Properties
IUPAC Name |
1-[2-(2-methyl-1H-indol-3-yl)ethyl]-3-(2-phenylethyl)-1-(pyridin-4-ylmethyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N4S/c1-20-23(24-9-5-6-10-25(24)29-20)14-18-30(19-22-11-15-27-16-12-22)26(31)28-17-13-21-7-3-2-4-8-21/h2-12,15-16,29H,13-14,17-19H2,1H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDDSSVNVFMRIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)CCN(CC3=CC=NC=C3)C(=S)NCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.